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Compound of Interest

Compound Name: Antibacterial agent 60

cat. No.: BE517145

Executive Summary

This document provides a summary of the currently available information regarding
Antibacterial Agent 60, identified by the product code HY-139762. Extensive searches of
scientific literature and supplier databases indicate that this agent's primary known
characteristic is its ability to potentiate the activity of the cephalosporin antibiotic, Ceftazidime.
Specifically, it has been noted that Antibacterial Agent 60 significantly lowers the Minimum
Inhibitory Concentration (MIC) of Ceftazidime against susceptible bacteria.[1][2][3]

However, a thorough investigation reveals a significant lack of publicly available data
concerning the intrinsic spectrum of activity, mechanism of action, and detailed experimental
protocols for Antibacterial Agent 60 as a standalone agent. This guide will present the
available information and highlight the current data gaps.

Core Properties of Antibacterial Agent 60

The principal reported activity of Antibacterial Agent 60 is its synergistic effect when
combined with Ceftazidime.[1][2][3][4] This suggests that the agent may function as a [3-
lactamase inhibitor or act on other bacterial resistance mechanisms that would otherwise
compromise the efficacy of Ceftazidime.

Table 1: Qualitative Summary of Antibacterial Agent 60 Activity

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b8517145?utm_src=pdf-interest
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.medchemexpress.com/search.html?q=anti-bacterial&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Ceftazidime&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Antibacterial%20agent&ft=&fa=&fp=
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.medchemexpress.com/search.html?q=anti-bacterial&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Ceftazidime&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Antibacterial%20agent&ft=&fa=&fp=
https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8517145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Description Citation(s)

Significantly lowers the
) o Minimum Inhibitory
Primary Activity ) [L1[2113114]
Concentration (MIC) of

Ceftazidime.

Product Identifier HY-139762 [1]

Note: Quantitative data on the extent of MIC reduction for specific bacterial strains is not
available in the public domain at this time.

Data Limitations and Knowledge Gaps

Despite a comprehensive search, detailed information required for a full technical whitepaper is
not presently available. The following key areas lack sufficient data:

o Spectrum of Activity: There is no available data on the standalone antibacterial activity of
Agent 60 against a panel of bacterial strains (i.e., MIC values for Gram-positive and Gram-
negative bacteria).

» Mechanism of Action: The precise biochemical or physiological mechanism by which Agent
60 potentiates Ceftazidime's activity has not been publicly disclosed.

o Experimental Protocols: Detailed methodologies for the experiments that determined its
synergistic effects are not available. This includes specifics on bacterial strains tested,
culture conditions, and the protocol for synergy testing (e.g., checkerboard assays).

» Signaling Pathways: Without a known mechanism of action, no signaling pathways
associated with the agent's activity can be described or visualized.

Logical Workflow for Future Investigation

For researchers interested in further characterizing Antibacterial Agent 60, a logical
experimental workflow would be necessary. The following diagram illustrates a potential
approach to elucidate its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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